Cas no 127701-70-6 (Ethanone, 1-(5-hydroxy-2,3-dimethylphenyl)- (9CI))

Ethanone, 1-(5-hydroxy-2,3-dimethylphenyl)- (9CI), is a substituted aromatic ketone with potential applications in organic synthesis and pharmaceutical intermediates. Its structure features a hydroxyl group and two methyl substituents on the phenyl ring, which may enhance reactivity in selective chemical transformations. The compound’s well-defined molecular framework makes it suitable for use in fine chemical synthesis, particularly in the development of specialized intermediates. Its stability under standard conditions ensures reliable handling and storage. The presence of both hydroxy and carbonyl functional groups offers versatility for further derivatization, making it a valuable building block in research and industrial applications.
Ethanone, 1-(5-hydroxy-2,3-dimethylphenyl)- (9CI) structure
127701-70-6 structure
Product Name:Ethanone, 1-(5-hydroxy-2,3-dimethylphenyl)- (9CI)
CAS No:127701-70-6
MF:C10H12O2
MW:164.201083183289
CID:1221847
PubChem ID:14593308
Update Time:2025-06-15

Ethanone, 1-(5-hydroxy-2,3-dimethylphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(5-hydroxy-2,3-dimethylphenyl)- (9CI)
    • ETHANONE, 1-(5-HYDROXY-2,3-DIMETHYLPHENYL)-
    • 127701-70-6
    • 1-(5-hydroxy-2,3-dimethylphenyl)ethanone
    • DB-276150
    • Inchi: 1S/C10H12O2/c1-6-4-9(12)5-10(7(6)2)8(3)11/h4-5,12H,1-3H3
    • InChI Key: DQNPEHLIMPMHAO-UHFFFAOYSA-N
    • SMILES: OC1C=C(C(C)=O)C(C)=C(C)C=1

Computed Properties

  • Exact Mass: 164.08376
  • Monoisotopic Mass: 164.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3

Ethanone, 1-(5-hydroxy-2,3-dimethylphenyl)- (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010013010-250mg
2',3'-Dimethyl-5'-hydroxyacetophenone
127701-70-6 97%
250mg
475.20 USD 2021-05-28
Alichem
A010013010-500mg
2',3'-Dimethyl-5'-hydroxyacetophenone
127701-70-6 97%
500mg
855.75 USD 2021-05-28
Alichem
A010013010-1g
2',3'-Dimethyl-5'-hydroxyacetophenone
127701-70-6 97%
1g
1,534.70 USD 2021-05-28

Additional information on Ethanone, 1-(5-hydroxy-2,3-dimethylphenyl)- (9CI)

Latest Research Insights on Ethanone, 1-(5-hydroxy-2,3-dimethylphenyl)- (9CI) (CAS: 127701-70-6) in Chemical Biology and Pharmaceutical Applications

Ethanone, 1-(5-hydroxy-2,3-dimethylphenyl)- (9CI) (CAS: 127701-70-6) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This aromatic ketone derivative, characterized by its hydroxyl and dimethyl substituents, has shown promising potential in various therapeutic and diagnostic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of anti-inflammatory, antimicrobial, and anticancer properties.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a precursor in the synthesis of novel bioactive molecules. Researchers highlighted its utility in constructing complex pharmacophores due to its reactive ketone group and phenolic hydroxyl functionality. The study demonstrated that derivatives of 127701-70-6 exhibited enhanced binding affinity to specific protein targets, particularly in inflammatory pathways, suggesting its potential as a scaffold for drug development.

In the realm of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that Ethanone, 1-(5-hydroxy-2,3-dimethylphenyl)- (9CI) derivatives displayed notable activity against drug-resistant bacterial strains. The mechanism of action appeared to involve disruption of bacterial cell membrane integrity, as confirmed through fluorescence microscopy and molecular dynamics simulations. These findings open new avenues for addressing the global challenge of antimicrobial resistance.

Oncology research has also benefited from investigations into this compound. A recent preclinical study in Molecular Cancer Therapeutics (2024) demonstrated that structurally optimized versions of 127701-70-6 could selectively inhibit cancer cell proliferation by modulating the PI3K/AKT/mTOR signaling pathway. The researchers noted particularly promising results in triple-negative breast cancer models, with reduced tumor growth and minimal off-target effects observed in animal studies.

The compound's physicochemical properties have been the subject of computational analyses as well. Quantum chemical calculations published in Physical Chemistry Chemical Physics (2023) provided detailed insights into its electronic structure and potential for forming stable complexes with biological macromolecules. These theoretical studies complement experimental findings and aid in the rational design of more effective derivatives.

From a pharmaceutical development perspective, recent patent filings (2023-2024) indicate growing commercial interest in 127701-70-6 and its analogs. Several pharmaceutical companies have claimed novel formulations incorporating this core structure, particularly for topical anti-inflammatory preparations and targeted cancer therapies. The compound's favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profile, as reported in these filings, enhances its appeal as a drug candidate.

Looking forward, researchers anticipate that Ethanone, 1-(5-hydroxy-2,3-dimethylphenyl)- (9CI) will continue to serve as a valuable chemical tool in drug discovery. Current challenges include optimizing its synthetic routes for large-scale production and further elucidating its structure-activity relationships. Ongoing clinical trials involving its derivatives are expected to provide critical data on safety and efficacy in human subjects within the next 2-3 years.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.